Cas no 1403767-08-7 (N-methyl-N-tetrahydrofuran-3-yl-azetidin-3-amine;dihydrochloride)

• Product Name: N-methyl-N-tetrahydrofuran-3-yl-azetidin-3-amine;dihydrochloride
• CAS No: 1403767-08-7
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD28125632
• CID: 2092520
• PubChem ID: 86280122
• Update Time: 2025-04-21

N-methyl-N-tetrahydrofuran-3-yl-azetidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(tetrahydrofuran-3-yl)azetidin-3-amine hydrochloride
• N-methyl-N-tetrahydrofuran-3-yl-azetidin-3-amine;dihydrochloride
• N-methyl-N-(oxolan-3-yl)azetidin-3-amine;hydrochloride
• N-methyl-N-(tetrahydrofuran-3-yl)azetidin-3-aminehydrochloride
• AKOS024463952
• N-methyl-N-(tetrahydrofuran-3-yl)azetidin-3-amine hydrochloride
• 1403767-08-7
• CS-0053696

• MDL： MFCD28125632
• Inchi： 1S/C8H16N2O.ClH/c1-10(8-4-9-5-8)7-2-3-11-6-7;/h7-9H,2-6H2,1H3;1H
• InChI Key： CNKRKTYXLYTSBE-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1)N(C)C1CNC1

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

N-methyl-N-tetrahydrofuran-3-yl-azetidin-3-amine;dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C